Cas no 70283-74-8 (4,6-Decadiyne-1,10-diol)

• Product Name: 4,6-Decadiyne-1,10-diol
• CAS No: 70283-74-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00078392
• CID: 562235
• PubChem ID: 2758019
• Update Time: 2025-06-07

4,6-Decadiyne-1,10-diol Chemical and Physical Properties

Names and Identifiers

• 4,6-Decadiyne-1,10-diol
• 4,6-DECADIYN-1,10-DIOL
• deca-4,6-diyne-1,10-diol
• Deca-4,6-diin-1,10-diol
• deca-4,6-diyn-1,10-diol
• SCHEMBL302078
• AKOS006346013
• MFCD00078392
• FT-0692379
• A836826
• 70283-74-8
• DTXSID40374131

• MDL： MFCD00078392
• Inchi： 1S/C10H14O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,5-10H2
• InChI Key： BLPYWBZRUNDXJH-UHFFFAOYSA-N
• SMILES： OCCCC#CC#CCCCO

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Grayish purple crystals or powders
• Density: 1.07
• Melting Point: 45.5 °C
• Boiling Point: 45-47°C
• Flash Point: 181.3°C
• Refractive Index: 1.523
• PSA: 40.46000
• LogP: 0.53820
• Solubility: Slightly soluble in water, acetone and ethanol

4,6-Decadiyne-1,10-diol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Additional information on 4,6-Decadiyne-1,10-diol

4,6-Decadiyne-1,10-diol: A Comprehensive Overview

4,6-Decadiyne-1,10-diol, also known by its CAS number 70283-74-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two terminal alkyne groups and two hydroxyl groups positioned at the 1 and 10 positions of a decadiyne backbone. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including polymer synthesis, drug delivery systems, and electronic materials.

The molecular structure of 4,6-Decadiyne-1,10-diol is intriguing due to the presence of conjugated triple bonds and hydroxyl groups. The triple bonds at positions 4 and 6 introduce rigidity into the molecule, while the hydroxyl groups at the ends provide sites for further functionalization. This combination of properties has led researchers to explore its potential as a building block for constructing advanced materials with tailored properties. Recent studies have highlighted its ability to form stable networks through click chemistry reactions, which is a promising avenue for developing high-performance polymers.

From a synthetic perspective, the preparation of 4,6-Decadiyne-1,10-diol involves multi-step processes that require precise control over reaction conditions. One common approach involves the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the decadiyne backbone. Researchers have also explored alternative methods, such as oxidative dehydrogenation and electrochemical synthesis, to enhance the efficiency and scalability of the production process. These advancements are crucial for enabling the widespread use of this compound in industrial applications.

The physical properties of 4,6-Decadiyne-1,10-diol are equally fascinating. Its high thermal stability and excellent electronic properties make it an attractive candidate for use in organic electronics. For instance, recent studies have demonstrated its ability to act as a precursor for carbon-based materials with high conductivity and mechanical strength. Additionally, its hydroxyl groups allow for easy integration into bio-inspired systems, opening up possibilities in biotechnology and medical applications.

In terms of applications, 4,6-Decadiyne-1,10-diol has shown promise in several emerging fields. In polymer science, it serves as a key component in the synthesis of stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH. In drug delivery systems, its ability to form self-assembled structures has been leveraged to create nanocarriers with controlled drug release capabilities. Furthermore, its use in electronic materials has been explored for applications ranging from flexible displays to energy storage devices.

The continued exploration of 4,6-Decadiyne-1,10-diol's properties is expected to unlock new opportunities across various industries. As researchers delve deeper into its synthetic pathways and functionalization strategies, the potential for this compound to revolutionize materials science grows ever more apparent. With ongoing advancements in green chemistry and sustainable manufacturing practices, the future looks bright for this versatile molecule.